Cas no 1803783-19-8 (Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
• CAS No: 1803783-19-8
• MF: C₁₂H₉F₃N₂O₄S
• MW: 334.271072149277
• CID: 4944461
• Update Time: 2025-08-05

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F3N2O4S/c1-2-21-10(18)5-8-3-7(6-16)4-9(11(8)17(19)20)22-12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： OBOMGKJMIMLBPG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 3.3
• Topological Polar Surface Area: 121

Additional information on Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate, with the CAS number 1803783-19-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure featuring a cyano group, a nitro group, and a trifluoromethylthio substituent, exhibits remarkable chemical properties that make it a valuable tool in various research and industrial applications.

The cyano group in the molecule contributes to its high reactivity, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The nitro group, on the other hand, enhances the compound's stability under certain conditions, making it suitable for use in high-temperature applications. Additionally, the trifluoromethylthio group imparts unique electronic properties, which are crucial for its role in advanced materials research.

One of the most promising areas of application for Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is in the field of drug discovery. Researchers have recently explored its ability to act as a precursor in the synthesis of anticancer agents. The compound's ability to selectively target specific cellular pathways has been demonstrated in preclinical studies, suggesting its potential as a lead compound for developing next-generation therapies.

In addition to its pharmaceutical applications, this compound has also found utility in the development of advanced materials. Its unique combination of functional groups makes it an ideal candidate for use in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged its reactivity to create materials with enhanced mechanical and thermal properties.

From a synthetic perspective, Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The synthesis pathway has been optimized to ensure high yields and purity, making it accessible for large-scale production. Researchers have also explored alternative routes to improve the efficiency of its synthesis, including the use of microwave-assisted techniques and catalytic systems.

The structural integrity of this compound is further supported by its spectroscopic data, which has been extensively characterized using techniques such as NMR and IR spectroscopy. These analyses have provided critical insights into its molecular geometry and bonding interactions, facilitating its application in various chemical transformations.

Looking ahead, Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a building block for complex molecules positions it as a key component in the development of innovative solutions across multiple disciplines.